Cas no 1849646-54-3 (2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid
• CAS No: 1849646-54-3
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 6295789
• PubChem ID: 165523748
• Update Time: 2025-10-23

2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid
• EN300-1300345
• 1849646-54-3
• 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid

• Inchi： 1S/C15H14ClNO4S/c16-13-7-11(9-22-13)6-12(14(18)19)17-15(20)21-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,17,20)(H,18,19)
• InChI Key： SQTZORGQDIKYMN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.0332068g/mol
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid

Introduction to 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid (CAS No. 1849646-54-3)

2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid (CAS No. 1849646-54-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique combination of functional groups that make it particularly interesting for various applications, including drug discovery and development.

The structure of 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid features a benzyl carbamate group attached to the amino moiety, along with a 5-chlorothiophenyl substituent on the propanoic acid backbone. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry and a potential lead compound for drug development.

Recent studies have highlighted the potential of 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate specific protein-protein interactions involved in cellular signaling pathways. The results showed that the compound exhibited selective binding to a key protein involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In another study, researchers explored the pharmacological properties of 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid in relation to its anti-inflammatory effects. The compound was found to inhibit the production of pro-inflammatory cytokines in vitro, indicating its potential for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These findings have sparked further interest in the compound's therapeutic applications and have led to ongoing clinical trials to evaluate its safety and efficacy.

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. The process typically involves several steps, including the formation of the benzyl carbamate group and the introduction of the 5-chlorothiophenyl substituent. Advanced analytical methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to characterize the final product and confirm its identity.

In addition to its potential therapeutic applications, 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid has also been studied for its use as a building block in combinatorial chemistry. Its unique structure allows for the synthesis of diverse derivatives with varying biological activities, making it an attractive starting material for high-throughput screening campaigns aimed at identifying novel drug candidates.

The environmental impact of 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid has also been considered in recent research. Studies have shown that the compound is biodegradable under certain conditions, reducing concerns about its persistence in the environment. However, proper disposal and handling practices are still recommended to ensure environmental safety.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-3-(5-chlorothiophen-3-yl)propanoic acid (CAS No. 1849646-54-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an important focus for ongoing studies aimed at developing new therapeutic agents and advancing our understanding of complex biological processes.